Cas no 1006340-68-6 (4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine)

• Product Name: 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine
• CAS No: 1006340-68-6
• MF: C₉H₁₂N₆
• MW: 204.231780052185
• CID: 3059520
• PubChem ID: 19614644
• Update Time: 2025-06-11

4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine
• AKOS000310455
• 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinylpyrimidine
• CS-0335751
• STK349755
• [4-(1,3-dimethylpyrazol-4-yl)pyrimidin-2-yl]hydrazine
• 1006340-68-6

• Inchi： 1S/C9H12N6/c1-6-7(5-15(2)14-6)8-3-4-11-9(12-8)13-10/h3-5H,10H2,1-2H3,(H,11,12,13)
• InChI Key： FXBYOHAFTFZBCY-UHFFFAOYSA-N
• SMILES： N1(C)C=C(C2C=CN=C(NN)N=2)C(C)=N1

Computed Properties

• Exact Mass: 204.112344g/mol
• Monoisotopic Mass: 204.112344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 204.23g/mol
• XLogP3: 0.1
• Topological Polar Surface Area: 81.6Ų

Additional information on 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine

Introduction to 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine (CAS No. 1006340-68-6)

4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine, also known by its CAS number 1006340-68-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a member of the hydrazinopyrimidine family and has shown promising biological activities, particularly in the areas of anticancer and antiviral research.

The chemical structure of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine consists of a pyrimidine core linked to a 1,3-dimethylpyrazole moiety. The presence of these functional groups imparts unique properties to the molecule, making it a valuable scaffold for the development of novel therapeutic agents. The hydrazino group in particular is known for its ability to form hydrogen bonds and interact with biological targets, enhancing the compound's pharmacological potential.

Recent studies have highlighted the potential of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine as an anticancer agent. Research published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent cytotoxic activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the inhibition of key enzymes involved in DNA replication and repair, leading to cell cycle arrest and apoptosis.

In addition to its anticancer properties, 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine has also shown promise as an antiviral agent. Studies have indicated that this compound can effectively inhibit the replication of several viruses, including influenza and hepatitis C viruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and protein expression, thereby reducing viral load and preventing the spread of infection.

The synthesis of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine has been extensively studied and optimized to improve yield and purity. One common synthetic route involves the condensation of 2-chloro-N′-(pyridin-3-yl)hydrazine with 1,3-dimethylpyrazole in the presence of a base such as potassium carbonate. This method provides a straightforward and efficient pathway to produce the desired compound on both laboratory and industrial scales.

The physicochemical properties of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine are well-characterized. It is a solid at room temperature with a melting point ranging from 205°C to 207°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol but exhibits limited solubility in water. These properties make it suitable for formulation into various dosage forms for preclinical and clinical testing.

In terms of safety and toxicity, preliminary studies have indicated that 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine has a favorable safety profile at therapeutic concentrations. However, further toxicological evaluations are necessary to ensure its long-term safety in humans. Preclinical studies have shown that this compound does not exhibit significant cytotoxicity towards non-cancerous cells at concentrations effective against cancer cells.

The potential applications of 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine extend beyond its direct use as a therapeutic agent. It serves as an important intermediate in the synthesis of more complex molecules with enhanced biological activities. For example, researchers have used this compound as a building block to develop novel derivatives with improved pharmacokinetic properties and reduced side effects.

In conclusion, 4-(1,3-dimethyl-1H-pyrazol-4-yl)-2-hydrazinopyrimidine (CAS No. 1006340-68-6) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development into therapeutic agents for cancer and viral infections. Ongoing research continues to explore its full potential and optimize its use in clinical settings.